Cas no 2287272-59-5 (5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• CAS No: 2287272-59-5
• MF: C₉H₁₀ClN₃S
• MW: 227.713798999786
• CID: 6096625
• PubChem ID: 165738075
• Update Time: 2025-06-23

5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• 2287272-59-5
• EN300-6750570

• Inchi： 1S/C9H10ClN3S/c1-14-5-4-13-9-3-2-7(10)6-8(9)11-12-13/h2-3,6H,4-5H2,1H3
• InChI Key： ZRJGLJJUAJBRCO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CCSC

Computed Properties

• Exact Mass: 227.0283962g/mol
• Monoisotopic Mass: 227.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56Ų

Additional information on 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-1-[2-(Methylsulfanyl)ethyl]-1H-1,2,3-Benzotriazole (CAS No. 2287272-59-5)

The compound 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole (CAS No. 2287272-59-5) is a specialized benzotriazole derivative with significant applications in industrial and research fields. Its unique molecular structure, featuring a chloro-substituted benzotriazole core and a methylsulfanyl ethyl side chain, contributes to its versatility in chemical synthesis and material science. Researchers and manufacturers are increasingly interested in this compound due to its potential as a corrosion inhibitor, UV stabilizer, and pharmaceutical intermediate.

In recent years, the demand for high-performance benzotriazole derivatives has surged, driven by advancements in green chemistry and sustainable materials. The compound’s CAS No. 2287272-59-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its methylsulfanyl group enhances solubility in organic solvents, making it a preferred choice for formulations requiring controlled release or targeted delivery. Additionally, its chloro substituent offers reactivity for further functionalization, aligning with trends in custom synthesis and molecular design.

The synthesis of 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole involves multi-step organic reactions, including alkylation and halogenation processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. Industries prioritize this compound for its thermal stability and compatibility with polymer matrices, addressing key challenges in material degradation and longevity.

From an environmental perspective, the compound’s low ecotoxicity profile and biodegradability potential are under investigation, coinciding with global emphasis on eco-friendly additives. Regulatory compliance, such as REACH and FDA guidelines, further underscores its suitability for diverse applications. As innovation in functional materials accelerates, CAS No. 2287272-59-5 is poised to play a pivotal role in next-generation technologies, including flexible electronics and advanced coatings.

In conclusion, 5-chloro-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole represents a convergence of scientific ingenuity and industrial practicality. Its adaptability to evolving market needs—ranging from antioxidant formulations to specialty chemicals—makes it a subject of ongoing research and commercial interest. For professionals seeking cutting-edge solutions, this compound offers a compelling case study in molecular innovation.